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Compound of Interest

Compound Name: Sodium;triphenylborane;hydroxide

Cat. No.: B084326

This guide provides essential safety and logistical information for the proper disposal of sodium
triphenylborane hydroxide (CAS No. 12113-07-4). The following procedures are designed for
researchers, scientists, and drug development professionals to ensure safe handling and
regulatory compliance.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is critical to handle sodium triphenylborane
hydroxide with appropriate personal protective equipment (PPE). This substance is classified
as a skin and eye irritant and may cause respiratory irritation.[1]

o Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves
(inspect before use), and safety goggles or a face shield.[1][2] If dust formation is possible,
use a particle respirator.[1]

o Ventilation: Handle the chemical in a well-ventilated area, preferably within a fume hood, to
avoid inhaling dust or aerosols.[1][3]

e Avoid Contamination: Do not allow the product to enter drains or waterways.[1] Prevent dust
from spreading during handling and cleanup.[1][3]

Disposal Plan: The Primary Method
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The universally recommended method for disposing of sodium triphenylborane hydroxide is to
engage a licensed professional waste disposal service.[1] This ensures that the chemical is
managed in accordance with all local, regional, and national hazardous waste regulations.[3]
Do not attempt to dispose of this material down the drain or as regular laboratory trash.[4]

Step-by-Step Disposal Protocol
o Containment:

o Collect surplus and non-recyclable sodium triphenylborane hydroxide in a suitable, clearly
labeled, and sealable container.[1][3]

o Ensure the container is kept closed to prevent the creation and release of dust.[1]

o Do not mix with other waste streams unless compatibility is confirmed. Incompatible
materials, such as strong oxidizing agents, should be kept separate.[3]

o Labeling:

o Label the waste container clearly with the words "Hazardous Waste" and the full chemical
name: "Sodium Triphenylborane Hydroxide".

o Include the CAS number (12113-07-4) and any relevant hazard symbols (e.g., corrosive,
irritant).

o Storage:

o Store the sealed waste container in a designated, secure hazardous waste accumulation
area.

o The storage area should be cool, dry, and well-ventilated, away from incompatible
materials.[3]

» Arrange for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal company to schedule a pickup.[1]
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o Provide the waste disposal company with the Safety Data Sheet (SDS) for sodium
triphenylborane hydroxide to ensure they can handle it appropriately.

Data Summary for Disposal

While specific quantitative limits for disposal (e.g., sewer system concentrations) are not
provided because drain disposal is inappropriate, the following table summarizes key hazard
data relevant to its handling and classification as hazardous waste.

Parameter Value Citation

] ) Licensed Professional Waste
Primary Disposal Route ) ] [1]
Disposal Service

Not classified as dangerous
UN Number [1]
goods for transport

Acute toxicity, oral (Category
4); Skin corrosion/irritation
(Category 2); Serious eye
o damage/eye irritation
Hazard Classifications B [1]
(Category 2A); Specific target
organ toxicity, single exposure;

Respiratory tract irritation

(Category 3)
Incompatible Materials Oxidizing agents [3]
Drain Disposal Not permitted [1][4]

Experimental Protocols for In-Lab Treatment

No specific, validated experimental protocols for the in-laboratory neutralization or deactivation
of sodium triphenylborane hydroxide are available in the provided safety literature. The
complex organoboron nature of this compound means that simple acid-base neutralization may
not be appropriate and could lead to unknown or hazardous reactions. General neutralization
procedures are only recommended for waste where corrosivity is the only hazard and there are
no other hazardous constituents.[5][6] Given the multiple hazards of this compound, in-lab
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treatment is not advised. The standard and safest procedure is to dispose of the unused
product as chemical waste.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of sodium
triphenylborane hydroxide.

Phase 1: Preparation & Safety

Step 1: Wear Full PPE
(Gloves, Goggles, Lab Coat)

Step 2: Handle in Ventilated Area
(Fume Hood)

Phase 2: Waste Containment

Step 3: Place Waste in a
Suitable, Closed Container

Step 4: Label Container Clearly
'Hazardous Waste: Sodium
Triphenylborane Hydroxide'

Phase 3: Final Disposal

Step 5: Store in Designated
Hazardous Waste Area

Step 6: Contact Licensed
Waste Disposal Service

Step 7: Provide SDS and
Arrange for Pickup

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of sodium triphenylborane hydroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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